Suc-Leu-Tyr-AMC

• IUPAC Name: 4-[[(2S)-1-[[(2S)-3-(4-hydroxyphenyl)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C29H33N3O8/c1-16(2)12-22(31-25(34)10-11-26(35)36)29(39)32-23(14-18-4-7-20(33)8-5-18)28(38)30-19-6-9-21-17(3)13-27(37)40-24(21)15-19/h4-9,13,15-16,22-23,33H,10-12,14H2,1-3H3,(H,30,38)(H,31,34)(H,32,39)(H,35,36)/t22-,23-/m0/s1
• InChI Key: RIYLNECMTVNMSO-GOTSBHOMSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(CC(C)C)NC(=O)CCC(=O)O
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)[C@H](CC(C)C)NC(=O)CCC(=O)O
• Molecular Formula: C29H33N3O8
• Molecular Weight: 551.6 g/mol
• CAS RN: 94367-20-1

Description

Suc-Leu-Tyr-AMC is a fluorescent substrate used for measuring the chymotrypsin-like peptidase activity of the 20S proteasome. It is also a substrate for calpain I and II and papain, which are cysteine proteases. Additionally, Suc-Leu-Tyr-AMC can be cleaved by the Ti protease from E. coli.

Chemical Reactions Analysis

Suc-Leu-Tyr-AMC is hydrolyzed by enzymes such as calpains and the 20S proteasome. The hydrolysis of this AMC peptide by the enzymes generates strongly fluorescent AMC.

Physical And Chemical Properties Analysis

Suc-Leu-Tyr-AMC has a molecular weight of 551.6 g/mol. It is soluble in DMSO or methanol. The excitation maximum is at 360 nm, and the emission maximum is at 460 nm.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “Suc-Leu-Tyr-AMC”, also known as “Suc-LY-AMC”:

Proteasome Activity Measurement

Suc-Leu-Tyr-AMC: is used as a fluorogenic substrate to measure the chymotrypsin-like peptidase activity of the 20S proteasome. .

Enzyme Inhibitor Screening

“Suc-Leu-Tyr-AMC” is valuable for inhibitor screening, helping researchers identify potential inhibitors that can modulate protease activity. .

Kinetic Analysis

.

Ti Protease Substrate

.

Fluorescence Spectroscopy

.

Mechanism of Action

Target of Action

Suc-Leu-Tyr-AMC, also known as Suc-LY-AMC, is a fluorogenic peptide substrate primarily targeted towards µ-calpain and m-calpain . These are calcium-dependent cysteine proteases that play crucial roles in cellular processes such as cell migration, cell cycle progression, and apoptosis .

Mode of Action

The compound interacts with its targets (µ-calpain and m-calpain) through a process known as proteolytic hydrolysis . This interaction results in the release of a highly fluorescent moiety, 7-amino-4-methylcoumarin (AMC), from the Suc-Leu-Tyr-AMC compound . The fluorescence of AMC can be monitored to quantify the enzymatic activity of the calpains .

Biochemical Pathways

The action of Suc-Leu-Tyr-AMC affects the biochemical pathways involving µ-calpain and m-calpain. These proteases are involved in the regulation of cytoskeletal remodeling, signal transduction pathways, and apoptosis . The downstream effects of these pathways can influence various cellular processes, including cell migration, cell cycle progression, and programmed cell death .

Pharmacokinetics

It is known that the compound is soluble in organic solvents such as ethanol, dmso, and dimethyl formamide (dmf) , which may influence its bioavailability.

Result of Action

The primary result of Suc-Leu-Tyr-AMC’s action is the generation of a fluorescent signal. This signal is produced when the compound is hydrolyzed by µ-calpain and m-calpain, releasing the fluorescent AMC . This fluorescence can be used as a measure of the enzymatic activity of the calpains, providing a useful tool for studying these enzymes in a biological context .

Action Environment

The action of Suc-Leu-Tyr-AMC can be influenced by various environmental factors. For instance, the enzymatic activity of calpains, and thus the effectiveness of Suc-Leu-Tyr-AMC as a substrate, is dependent on calcium levels . Additionally, the compound’s stability and efficacy may be affected by factors such as pH and temperature . .

Safety and Hazards

When handling Suc-Leu-Tyr-AMC, it is recommended to do so in a well-ventilated place and to wear suitable protective clothing. Contact with skin and eyes should be avoided, as should the formation of dust and aerosols.

Q & A

Q1: The research mentions "Suc-LY-AMC" and "Suc-Leu-Tyr-AMC" interchangeably. Are these the same compound?

A1: Yes, "Suc-LY-AMC" and "Suc-Leu-Tyr-AMC" both refer to the same compound: N-succinyl-Leu-Tyr-7-amidomethylcoumarin. "LY" is a shorthand notation for the amino acids Leucine (L) and Tyrosine (Y) within the peptide sequence.

Q2: The papers discuss a bacterial protease called ClpP. How is Suc-LY-AMC used to study ClpP?

A3: ClpP is a protease found in bacteria, and its activity can be modulated by various factors. Suc-LY-AMC has been used as a tool to measure the activity of ClpP under different conditions. For example, researchers have used Suc-LY-AMC to study how the binding of small molecules, such as acyldepsipeptide antibiotics (ADEPs), affects ClpP activity. [, ] By measuring the rate of Suc-LY-AMC cleavage in the presence and absence of these molecules, researchers can gain insights into the mechanism of ClpP regulation.

Q3: One of the papers focuses on tamarixetin, a flavonoid compound, and its interaction with ClpP. What role does Suc-LY-AMC play in this research?

A4: The study investigating tamarixetin utilized Suc-LY-AMC to assess the compound's inhibitory effect on the ClpP protease. [] By measuring the rate of Suc-LY-AMC cleavage in the presence of varying concentrations of tamarixetin, researchers were able to determine the IC50 value, a measure of the compound's potency in inhibiting ClpP activity. This study identified tamarixetin as a potential inhibitor of ClpP, suggesting its potential as a starting point for developing new antibacterial agents.